3-Chloro-2,6-dimethoxybenzoic acid
Overview
Description
3-Chloro-2,6-dimethoxybenzoic acid is a chemical compound that belongs to the class of organic compounds known as benzoic acids. It is characterized by a benzene ring substituted with a carboxyl group and additional functional groups such as chloro and methoxy groups at specific positions on the ring.
Synthesis Analysis
The synthesis of 2,6-dimethoxybenzoic acid, a closely related compound, has been described as a multi-step process starting from resorcinol, anhydrous potassium carbonate, and carbon dioxide, followed by a reaction with dimethyl sulfate and subsequent alkaline hydrolysis . Although the synthesis of 3-chloro-2,6-dimethoxybenzoic acid is not explicitly detailed, it can be inferred that a similar synthetic route could be employed with the introduction of a chlorination step to incorporate the chloro substituent.
Molecular Structure Analysis
The molecular structure of compounds similar to 3-chloro-2,6-dimethoxybenzoic acid has been studied using various spectroscopic techniques and density functional theory (DFT) calculations. For instance, the crystal structure of a complex involving 3-chloro-2,6-dimethoxybenzoic acid has been determined by single-crystal X-ray analysis, revealing intermolecular hydrogen bonding . Additionally, DFT studies have provided insights into the optimized geometries, vibrational frequencies, and thermodynamic properties of related chlorinated benzoic acids .
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The physical and chemical properties of 3-chloro-2,6-dimethoxybenzoic acid can be inferred from studies on structurally related compounds. For example, vibrational spectroscopy has been used to investigate the vibrational modes of similar chlorinated benzoic acids, which can provide information about the strength and polarity of chemical bonds . The crystal structure analysis of a complex with 3-chloro-2,6-dimethoxybenzoic acid indicates the presence of hydrogen bonding, which can influence the compound's melting point, solubility, and other physical properties . Additionally, DFT calculations can predict the thermodynamic behavior of such compounds over a range of temperatures .
Scientific Research Applications
Polymorphic Control in Crystallization
One significant application of 3-Chloro-2,6-dimethoxybenzoic acid and its related compounds is in controlling the polymorphic outcome of crystallization. Research has demonstrated the use of additives like polyethylene glycol (PEG) and hydroxypropyl cellulose (HPC) to influence the thermodynamic stability and phase transition kinetics in the crystallization of 2,6-dimethoxybenzoic acid, which shares structural similarities with 3-Chloro-2,6-dimethoxybenzoic acid (Semjonova & Be̅rziņš, 2022).
Crystal Complex Formation
Another area of research is the formation of crystal complexes. Studies on 3-Chloro-2,6-dimethoxybenzoic acid include its interaction with other molecules to form complex structures. These interactions often involve hydrogen bonds, as seen in the crystal complexes formed with 2',6'-dimethoxyflavone (Wallet, Gaydou, Lachekar, & Pichon-Pesme, 2000).
Synthesis Optimization
Research has also focused on optimizing the synthesis process for related compounds. For instance, studies have been conducted on the synthesis of 3,4-dimethoxybenzoic acid, highlighting the influence of process variables on the yield and formation of side products like 2-chloro-4,5-dimethoxybenzoic acid (Bjørsvik & Norman, 1999).
Chemical Interaction Studies
In-depth studies on the chemical behavior of related compounds include exploring the thermal behavior of metal complexes with 2,6-dimethoxybenzoic acid and understanding their decomposition mechanisms (Micera, Piu, Erre, Cariati, & Pusino, 1984).
Photoreactivity and Environmental Photochemistry
The photoreactivity of compounds like 4-hydroxy-3,5-dimethoxybenzoic acid (structurally similar to 3-Chloro-2,6-dimethoxybenzoic acid) has been studied for its environmental implications. The focus is on the novel pH-dependent photosubstitution pathways exhibited upon photolysis in aqueous solutions (Dallin, Wan, Krogh, Gill, & Moore, 2009).
Safety and Hazards
The safety information for 3-Chloro-2,6-dimethoxybenzoic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and seeking immediate medical assistance if swallowed .
Mechanism of Action
Target of Action
It’s known that this compound is used in suzuki–miyaura (sm) cross-coupling reactions , which typically involve palladium as a catalyst .
Mode of Action
In the context of Suzuki–Miyaura cross-coupling reactions, 3-Chloro-2,6-dimethoxybenzoic acid likely participates in the reaction as an electrophile . The palladium catalyst undergoes oxidative addition with the electrophilic organic groups, forming a new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, this compound would be involved in the formation of carbon-carbon bonds , which is a fundamental process in organic synthesis and can lead to various downstream effects depending on the specific reaction context.
Pharmacokinetics
Its lipophilicity, water solubility, and other properties can influence its bioavailability .
Result of Action
As a participant in suzuki–miyaura cross-coupling reactions, this compound contributes to the formation of carbon-carbon bonds , which can lead to the synthesis of various organic compounds.
properties
IUPAC Name |
3-chloro-2,6-dimethoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4/c1-13-6-4-3-5(10)8(14-2)7(6)9(11)12/h3-4H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZTVXIMOQUOEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)Cl)OC)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50346440 | |
Record name | 3-Chloro-2,6-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50346440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2,6-dimethoxybenzoic acid | |
CAS RN |
36335-47-4 | |
Record name | 3-Chloro-2,6-dimethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50346440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 3-Chloro-2,6-dimethoxybenzoic acid interact with 2',6'-dimethoxyflavone on a molecular level?
A1: The research demonstrates that 3-Chloro-2,6-dimethoxybenzoic acid forms a 1:1 inclusion complex with 2',6'-dimethoxyflavone. [] This complexation occurs through a specific intermolecular interaction: a hydrogen bond forms between the carbonyl group of the 2',6'-dimethoxyflavone molecule (acting as the host) and the acidic hydrogen of the 3-Chloro-2,6-dimethoxybenzoic acid molecule (acting as the guest). [] This interaction leads to the formation of a stable crystal structure with a P-1 space group symmetry. []
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